Cas no 946345-92-2 (2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methylphenyl)acetamide
• CAS No: 946345-92-2
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 6072369
• PubChem ID: 25669142
• Update Time: 2025-07-14

2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methylphenyl)acetamide
• AKOS016393978
• 946345-92-2
• 2-(7-(furan-2-yl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(o-tolyl)acetamide
• 2-[7-(furan-2-yl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methylphenyl)acetamide
• 2-[7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methylphenyl)acetamide
• F2347-1004

• Inchi： 1S/C19H16N4O3S/c1-11-6-3-4-7-13(11)21-15(24)10-23-19(25)17-18(27-12(2)20-17)16(22-23)14-8-5-9-26-14/h3-9H,10H2,1-2H3,(H,21,24)
• InChI Key： JRTZKOAHYOIEOM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC(NC3C=CC=CC=3C)=O)N=C(C3=CC=CO3)C1=2)=O

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methylphenyl)acetamide

Introduction to 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(2-methylphenyl)acetamide (CAS No. 946345-92-2)

The compound 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(2-methylphenyl)acetamide, identified by its CAS number 946345-92-2, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, belonging to the thiazolo[4,5-d]pyridazine class, has garnered attention due to its unique structural features and promising biological activities. The presence of a furan moiety at the 7-position and an acetamide group at the 5-position introduces a rich potential for interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The thiazolo[4,5-d]pyridazine scaffold is particularly noteworthy for its ability to modulate various biological pathways. In particular, the furan ring enhances the compound's solubility and bioavailability while also contributing to its binding affinity for specific enzymes and receptors. The acetamide group, on the other hand, provides a site for further functionalization, allowing chemists to tailor the molecule's properties for optimal pharmacological effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the thiazolo[4,5-d]pyridazine core is a critical step, necessitating careful selection of reagents and catalysts to ensure high yield and purity. Subsequent modifications, such as the introduction of the furan moiety and the acetamide group, demand meticulous optimization to maintain structural integrity and biological activity. Advanced synthetic techniques, including transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline these processes.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic disorders. Preliminary in vitro studies have demonstrated that derivatives of this molecule exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are crucial in DNA synthesis and repair, making them attractive targets for therapeutic intervention. The furan ring and acetamide group have been shown to interact with specific residues in these enzymes' active sites, leading to potent inhibition.

Furthermore, the compound's structural features make it a promising candidate for development as an antitumor agent. The thiazolo[4,5-d]pyridazine scaffold has been reported to exhibit cytotoxic effects against various cancer cell lines. Mechanistic studies suggest that this compound induces apoptosis by disrupting mitochondrial function and activating stress signaling pathways. The presence of the furan moiety appears to enhance these effects by improving cellular uptake and reducing drug resistance.

In addition to its antitumor potential, this compound has shown promise in combating infectious diseases. Research indicates that derivatives of this molecule can inhibit bacterial growth by targeting essential metabolic pathways. The acetamide group, in particular, has been identified as a key factor in disrupting bacterial cell wall synthesis. This makes it an attractive lead for developing novel antibiotics against resistant strains.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its molecular structure, it exhibits good oral bioavailability and moderate tissue distribution. The furan ring contributes to its solubility in both aqueous and lipid environments, facilitating absorption across biological membranes. Additionally, preliminary data suggest that it has a reasonable half-life in vivo, allowing for once or twice daily dosing in potential therapeutic applications.

From a chemical biology perspective, this compound offers insights into the design of next-generation drugs. Its unique combination of structural elements—such as the thiazolo[4,5-d]pyridazine core, furan moiety, and acetamide group—provides a framework for exploring new chemical spaces. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify additional analogs with enhanced potency and selectivity.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Understanding how structural modifications influence biological activity requires a holistic approach that integrates experimental data with computational modeling. This collaborative effort has led to significant advances in optimizing lead compounds for clinical translation.

In conclusion,2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(2-methylphenyl)acetamide (CAS No. 946345-92-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential applications in treating metabolic disorders, cancer, and infectious diseases, while its favorable pharmacokinetic properties make it an attractive candidate for clinical trials.* Future studies should focus on refining synthetic routes,* exploring additional biological targets,* and evaluating its efficacy* in preclinical models.* With continued research,* this compound* may* contribute* significantly* to advancements* in drug discovery.*